Cas no 1369238-92-5 (2-Cyclohexylpiperidin-3-ol)

• Product Name: 2-Cyclohexylpiperidin-3-ol
• CAS No: 1369238-92-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 4697478
• Update Time: 2025-06-08

2-Cyclohexylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylpiperidin-3-ol

• Inchi： 1S/C11H21NO/c13-10-7-4-8-12-11(10)9-5-2-1-3-6-9/h9-13H,1-8H2
• InChI Key： MNTMGNVDVRVYOJ-UHFFFAOYSA-N
• SMILES： OC1CCCNC1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Topological Polar Surface Area: 32.299

Additional information on 2-Cyclohexylpiperidin-3-ol

Professional Introduction to Compound with CAS No. 1369238-92-5 and Product Name: 2-Cyclohexylpiperidin-3-ol

The compound identified by the CAS number 1369238-92-5 and the product name 2-Cyclohexylpiperidin-3-ol represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound, belonging to the piperidine class of heterocyclic amines, has garnered attention due to its structural versatility and potential pharmacological applications. The presence of a cyclohexyl substituent at the 2-position and a hydroxyl group at the 3-position imparts unique chemical and biological properties that make it a valuable scaffold for medicinal chemistry investigations.

2-Cyclohexylpiperidin-3-ol has been extensively studied for its role in the development of novel therapeutic agents. Piperidine derivatives are well-documented for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The cyclohexyl group enhances lipophilicity, which is often crucial for membrane permeability and bioavailability, while the hydroxyl group can serve as a point for further functionalization or interaction with biological targets. This dual functionality makes 2-Cyclohexylpiperidin-3-ol a promising candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focusing on optimizing pharmacokinetic profiles and minimizing side effects in drug candidates. The structural features of 2-Cyclohexylpiperidin-3-ol align well with current trends in drug design, particularly in the modulation of central nervous system (CNS) drugs. Studies have shown that piperidine derivatives can exhibit high affinity for various neurotransmitter receptors, making them suitable for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The hydroxyl group in 2-Cyclohexylpiperidin-3-ol provides a site for hydrogen bonding interactions, which can be critical for receptor binding affinity and selectivity.

The synthesis of 2-Cyclohexylpiperidin-3-ol involves multi-step organic transformations that highlight its synthetic accessibility. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization strategies. These methods leverage the reactivity of the piperidine ring and the functional groups present, allowing for diverse modifications. Advances in synthetic methodologies have enabled the preparation of complex derivatives with tailored properties, further expanding the therapeutic potential of this class of compounds.

One of the most compelling aspects of 2-Cyclohexylpiperidin-3-ol is its potential as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have explored its use in developing novel antipsychotic agents, where modifications at the 2- and 3-position can fine-tune pharmacological activity. Additionally, its incorporation into peptidomimetics has shown promise in targeting specific enzymatic pathways involved in inflammation and pain management. The versatility of this scaffold underscores its importance in modern drug discovery.

The pharmacological profile of 2-Cyclohexylpiperidin-3-ol has been evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with target proteins, while experimental data have confirmed its efficacy in preclinical models. These findings support its continued investigation as a lead compound or building block for new therapies. Moreover, the compound's metabolic stability has been assessed to ensure it remains active within biological systems, a critical factor for drug development.

Recent advancements in biocatalysis have also opened new avenues for utilizing 2-Cyclohexylpiperidin-3-ol in drug synthesis. Enzymatic approaches offer sustainable and efficient pathways for producing complex molecules with high enantioselectivity. This aligns with global efforts to green chemistry principles, reducing environmental impact while maintaining high standards of pharmaceutical quality. The integration of biocatalytic methods into the synthesis of 2-Cyclohexylpiperidin-3-ol could streamline production processes and enhance scalability.

The regulatory landscape plays a crucial role in determining the commercial viability of pharmaceutical compounds like 2-Cyclohexylpiperidin-3-ol. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality control standards before entering clinical trials or reaching market approval. Regulatory agencies require comprehensive data on chemical purity, stability, and toxicology to assess safety and efficacy. These requirements drive innovation in synthetic chemistry to produce high-purity intermediates efficiently.

In conclusion,2-Cyclohexylpiperidin-3-ol (CAS No. 1369238-92-5) represents a significant compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new synthetic strategies and pharmacological potentials, reinforcing its importance as a key intermediate in drug discovery efforts worldwide.